Cas no 63185-67-1 (1,3-Butanedione, 1-(4-fluoro-3-methoxyphenyl)-)

• Product Name: 1,3-Butanedione, 1-(4-fluoro-3-methoxyphenyl)-
• CAS No: 63185-67-1
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 1647269
• Update Time: 2024-08-28

1,3-Butanedione, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(4-fluoro-3-methoxyphenyl)-
• 1-(4-Fluoro-3-methoxyphenyl)-1,3-butanedione

• Inchi： 1S/C11H11FO3/c1-7(13)5-10(14)8-3-4-9(12)11(6-8)15-2/h3-4,6H,5H2,1-2H3
• InChI Key： PADMQLHBPZOEGS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(OC)=C1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 210.06923

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±27.0 °C(Predicted)
• PSA: 43.37
• pka: 8.53±0.10(Predicted)